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Compound of Interest

Compound Name: 2,6-Dimethylphenyl isocyanide

Cat. No.: B1223198

An In-depth Technical Guide on the Physical
Properties of 2,6-Dimethylphenyl Isocyanide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 2,6-
dimethylphenyl isocyanide, with a primary emphasis on its melting and boiling points. The
information is compiled from various chemical data sources to ensure accuracy and relevance
for scientific and research applications.

Core Physical Properties

2,6-Dimethylphenyl isocyanide is a chemical compound with the CAS number 2769-71-3. It
is recognized for its utility as a laboratory chemical. The compound typically appears as a white
to off-white crystalline solid or powder.

Quantitative Data Summary

The melting and boiling points are critical parameters for the handling, storage, and application
of any chemical compound. The following table summarizes the available data for 2,6-
dimethylphenyl isocyanide.
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Physical Property Value Conditions
Melting Point 72-75 °C[1][2] Not specified
73-74 °C[3] Not specified

74 °C[4] Not specified

Boiling Point 50-53 °C[5][6] at 0.01 Torr
No information available[3] at standard pressure

Note on Boiling Point Data: The available boiling point data was measured under vacuum (0.01
Torr). Information regarding the boiling point at atmospheric pressure is not readily available in
the reviewed literature.[3]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 2,6-
dimethylphenyl isocyanide are not explicitly detailed in the publicly available safety and
chemical data sheets. These properties are typically determined using standard laboratory
methods such as capillary melting point apparatus (for melting point) and vacuum distillation
setups (for boiling point under reduced pressure).

While specific protocols for property determination are not available, methods for the synthesis
of aryl isocyanides are documented. One common approach involves the dehydration of the
corresponding formamide. For instance, N-(2,6-dimethylphenyl)formamide can be dehydrated
using agents like tosyl chloride (TsCI) in the presence of a base such as pyridine or
triethylamine (TEA) to yield 2,6-dimethylphenyl isocyanide.[7] Another established method is
the reaction of 2,6-dimethylaniline with chloroform and a strong base like sodium hydroxide or
potassium hydroxide.[7]

Logical Workflow for Synthesis

The synthesis of 2,6-dimethylphenyl isocyanide from its corresponding aniline is a common
preparatory route. The following diagram illustrates a generalized logical workflow for this
chemical transformation.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/41413
https://www.sigmaaldrich.com/US/en/product/aldrich/41413
https://www.fishersci.com/store/msds?partNumber=AA20748&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C6-dimethylphenyl+isocyanide
https://m.chemicalbook.com/ProductChemicalPropertiesCB5380374_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5380374.htm
https://www.fishersci.com/store/msds?partNumber=AA20748&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA20748&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1223198?utm_src=pdf-body
https://www.benchchem.com/product/b1223198?utm_src=pdf-body
https://www.benchchem.com/product/b1223198?utm_src=pdf-body
https://www.researchgate.net/post/How-to-synthesize-2-6-dimethylphenyl-isocyanide
https://www.researchgate.net/post/How-to-synthesize-2-6-dimethylphenyl-isocyanide
https://www.benchchem.com/product/b1223198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

2,6-Dimethylaniline Chloroform & Strong Base (e.g., NaOH)
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Caption: Logical workflow for the synthesis of 2,6-dimethylphenyl isocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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